Cas no 886851-48-5 (N-methyl-4-pyrimidin-2-ylbenzylamine)

• Product Name: N-methyl-4-pyrimidin-2-ylbenzylamine
• CAS No: 886851-48-5
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 720032
• PubChem ID: 24229561
• Update Time: 2025-10-23

N-methyl-4-pyrimidin-2-ylbenzylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-methyl-4-(2-pyrimidinyl)-
• N-methyl-1-(4-pyrimidin-2-ylphenyl)methanamine
• N-methyl-4-pyrimidin-2-ylbenzylamine
• 886851-48-5
• MS-22459
• methyl({[4-(pyrimidin-2-yl)phenyl]methyl})amine
• N-Methyl-1-[4-(pyrimidin-2-yl)phenyl]methanamine
• N-Methyl-1-(4-(pyrimidin-2-yl)phenyl)methanamine
• FT-0720840
• AKOS006344498
• SB56145
• CS-0458526
• N-Methyl-4-(pyrimidin-2-yl)benzylamine
• CHEBI:195001
• DTXSID10640274
• N-Methyl-4-pyrimidin-2-ylbenzylamine, AldrichCPR
• DB-078121

• Inchi： 1S/C12H13N3/c1-13-9-10-3-5-11(6-4-10)12-14-7-2-8-15-12/h2-8,13H,9H2,1H3
• InChI Key： DIWVUAYHEYROLA-UHFFFAOYSA-N
• SMILES： N(C)CC1C=CC(C2N=CC=CN=2)=CC=1

Computed Properties

• Exact Mass: 199.11100
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.089
• Melting Point: 49.5 °C
• Boiling Point: 254.2°C at 760 mmHg
• Flash Point: 107.5°C
• Refractive Index: 1.572
• PSA: 37.81000
• LogP: 2.25390
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-methyl-4-pyrimidin-2-ylbenzylamine Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-methyl-4-pyrimidin-2-ylbenzylamine

Professional Introduction to N-methyl-4-pyrimidin-2-ylbenzylamine (CAS No. 886851-48-5)

N-methyl-4-pyrimidin-2-ylbenzylamine, a compound with the chemical identifier CAS No. 886851-48-5, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular framework of N-methyl-4-pyrimidin-2-ylbenzylamine integrates a pyrimidine ring with a benzylamine moiety, creating a versatile scaffold that is conducive to further chemical modifications and biological evaluations.

The synthesis and characterization of this compound have been subjects of extensive investigation, particularly in the context of developing novel therapeutic agents. The pyrimidine core is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Specifically, the 4-pyrimidinyl substituent enhances the compound's affinity for certain enzymes and receptors, making it a promising candidate for targeted drug design. This feature is particularly relevant in the current landscape of precision medicine, where compounds with high selectivity are highly sought after.

Recent studies have highlighted the compound's potential in addressing neurological disorders. The benzylamine group, a component of N-methyl-4-pyrimidin-2-ylbenzylamine, has been implicated in interactions with neurotransmitter systems, suggesting its utility in the development of neuroactive compounds. Research indicates that derivatives of this class may exhibit properties that are beneficial in managing conditions such as Alzheimer's disease and Parkinson's disease. The structural motif of this compound allows for fine-tuning of pharmacokinetic and pharmacodynamic profiles, which is crucial for optimizing therapeutic efficacy.

In addition to its neurological applications, N-methyl-4-pyrimidin-2-ylbenzylamine has shown promise in oncology research. The combination of the pyrimidine and benzylamine moieties provides a basis for designing molecules that can interact with key targets involved in cancer cell proliferation and survival. Preliminary in vitro studies have demonstrated that certain analogs of this compound can inhibit the activity of enzymes such as tyrosine kinases, which are often overexpressed in tumors. These findings underscore the potential of this scaffold as a foundation for developing next-generation anticancer agents.

The chemical synthesis of N-methyl-4-pyrimidin-2-ylbenzylamine involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for introducing structural diversity through functional group modifications.

The biological evaluation of this compound has been conducted using both in vitro and in vivo models. In cell-based assays, N-methyl-4-pyrimidin-2-ylbenzylamine has demonstrated binding affinity to several targets relevant to drug discovery. Notably, its interaction with specific protein kinases has been studied extensively, providing insights into its mechanism of action. In animal models, preliminary data suggest that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate tissue distribution.

The development of novel pharmaceuticals relies heavily on innovative computational tools and high-throughput screening techniques. The virtual screening of databases has identified several analogs of N-methyl-4-pyrimidin-2-ylbenzylamine with enhanced binding affinity and improved pharmacological profiles. These computational approaches have accelerated the discovery process by allowing researchers to predict the behavior of compounds before conducting costly wet-lab experiments.

The future prospects for N-methyl-4-pyrimidin-2-ylbenzylamine are promising, with ongoing research aimed at optimizing its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design, scientists are poised to unlock new possibilities for this versatile compound.

In conclusion, N-methyl-4-pyrimidin-2-ylbenzylamine (CAS No. 886851-48-5) stands as a testament to the ingenuity of modern chemical research. Its unique structural features make it a valuable tool for developing innovative therapeutics across multiple disease areas. As research continues to evolve, this compound is expected to play an increasingly significant role in advancing medical science and improving patient outcomes.